Cas no 2228592-23-0 (5-(1H-indol-7-yl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(1H-indol-7-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2228592-23-0
• MF: C₁₃H₁₁N₃O₂
• MW: 241.245342493057
• CID: 5974491
• PubChem ID: 165834073
• Update Time: 2025-11-07

5-(1H-indol-7-yl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1H-indol-7-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-1770131
• 2228592-23-0

• Inchi： 1S/C13H11N3O2/c1-16-12(10(7-15-16)13(17)18)9-4-2-3-8-5-6-14-11(8)9/h2-7,14H,1H3,(H,17,18)
• InChI Key： KQFNIFDFPYRBQM-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C)C=1C1C=CC=C2C=CNC=12)=O

Computed Properties

• Exact Mass: 241.085126602g/mol
• Monoisotopic Mass: 241.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.9Ų

Additional information on 5-(1H-indol-7-yl)-1-methyl-1H-pyrazole-4-carboxylic acid

5-(1H-indol-7-yl)-1-methyl-1H-pyrazole-4-carboxylic Acid: A Promising Compound in Modern Drug Discovery

5-(1H-indol-7-yl)-1-methyl-1H-pyrazole-4-carboxylic acid, also known by its CAS number 2228592-23-0, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of the indole and pyrazole heterocycles, which are well-known for their diverse biological activities and structural versatility. The compound's unique structure, combining the indole moiety at position 7 with a methyl-substituted pyrazole ring, makes it a compelling candidate for various applications in drug discovery and development.

The synthesis of 5-(1H-indol-7-yl)-1-methyl-1H-pyrazole-4-carboxylic acid involves a series of carefully designed organic reactions, including coupling reactions and cyclization processes. Researchers have employed methodologies such as the Huisgen cycloaddition and subsequent functionalization to construct the indole-pyrazole framework. The carboxylic acid group at position 4 of the pyrazole ring adds another layer of functionality, enabling further chemical modifications and bioconjugation possibilities.

Recent studies have highlighted the potential of this compound as a modulator of various biological targets, including kinases, proteases, and ion channels. For instance, investigations into its interaction with G protein-coupled receptors (GPCRs) have revealed promising activity in modulating signaling pathways associated with inflammation and neurodegenerative diseases. Additionally, its ability to inhibit certain enzymes implicated in cancer progression has positioned it as a potential lead compound in oncology research.

The structural flexibility of 5-(1H-indol-7-yl)-1-methyl-1H-pyrazole-4-carboxylic acid allows for extensive chemical diversification. By modifying substituents on the indole or pyrazole rings, researchers can explore a wide range of pharmacophores with varying bioavailability and potency profiles. This adaptability is particularly valuable in drug design, where fine-tuning molecular properties is crucial for achieving therapeutic efficacy while minimizing adverse effects.

In terms of applications, this compound has shown promise in several therapeutic areas. Its anti-inflammatory properties make it a candidate for treating conditions such as arthritis and allergic disorders. Furthermore, its potential as an antiviral agent has been explored, with studies indicating activity against enveloped viruses through mechanisms that disrupt viral entry into host cells.

The integration of computational chemistry tools has significantly accelerated research on 5-(1H-indol-7-yl)-1-methyl-1H-pyrazole-4-carboxylic acid. Molecular docking simulations have provided insights into its binding modes with target proteins, guiding further optimization efforts. Additionally, machine learning algorithms are being employed to predict its pharmacokinetic profiles and toxicity potential, enhancing the efficiency of preclinical studies.

In conclusion, 5-(1H-indol-7-yli)-methylpyrazolo[carbonyl] acid represents a cutting-edge compound with vast untapped potential in drug discovery. Its unique structure, coupled with advancements in synthetic and computational techniques, positions it as a key player in addressing unmet medical needs across various therapeutic domains.